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Compound of Interest

Compound Name:
(R)-(+)-1,2-Diaminopropane

dihydrochloride

Cat. No.: B033618 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for (R)-(+)-1,2-
Diaminopropane Dihydrochloride

Introduction
(R)-(+)-1,2-Diaminopropane dihydrochloride is a chiral diamine that serves as a critical

building block in modern chemical and pharmaceutical research.[1] Its stereospecific structure

makes it an invaluable intermediate for asymmetric synthesis, particularly in the development of

novel pharmaceuticals, agrochemicals, and as a ligand in coordination chemistry.[1][2]

Professionals in research and drug development frequently handle this compound, making a

thorough understanding of its safety profile not just a regulatory requirement, but a cornerstone

of responsible laboratory practice.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide a deeper,

more practical understanding of the hazards and handling protocols associated with (R)-
(+)-1,2-Diaminopropane dihydrochloride. As a senior application scientist, the goal is to

explain the causality behind safety recommendations, ensuring that researchers can work with

this valuable compound confidently and safely.

Section 1: Chemical and Physical Identity
A precise understanding of a chemical's physical properties is fundamental to its safe handling

and use in experimental design. (R)-(+)-1,2-Diaminopropane dihydrochloride is a white to
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off-white crystalline powder.[1] Unlike its free-base counterpart, which is a flammable and

corrosive liquid, the dihydrochloride salt is a stable solid at room temperature, a critical

distinction for risk assessment.[1][3][4]

Property Value Source(s)

Chemical Name
(R)-(+)-1,2-Diaminopropane

dihydrochloride
[5]

Synonyms

(R)-1,2-Propanediamine

dihydrochloride, (R)-

Propylenediamine

dihydrochloride

[1][2][5]

CAS Number 19777-67-4 [1][5][6]

Molecular Formula C₃H₁₀N₂·2HCl [1][5]

Molecular Weight 147.04 g/mol [1][7]

Appearance
White or off-white crystalline

powder
[1]

Melting Point 241-244 °C (decomposes) [1][6]

Optical Rotation
[α]20/D +4.0° (c=20 in H₂O) or

+7 to +10° (c=1 in MeOH)
[1][6]

Purity ≥ 97% to 99% [1][6]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), this compound is classified as a

warning-level hazard, primarily acting as an irritant.[5][8] It is crucial to differentiate its hazards

from the more severe profile of 1,2-diaminopropane free base, which is flammable and

corrosive.[9] The dihydrochloride salt is not combustible under normal conditions and does not

have a flash point.[5][10]
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Hazard Class GHS Category Hazard Statement Source(s)

Skin Irritation Category 2
H315: Causes skin

irritation
[5][7][8]

Eye Irritation Category 2
H319: Causes serious

eye irritation
[5][7][8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5][7][8]

The primary risks associated with this solid compound stem from its potential to generate

airborne dust during handling, leading to irritation of the eyes, skin, and respiratory system.

Section 3: Risk Mitigation and Safe Handling
Protocols
A proactive approach to safety involves integrating engineering controls, personal protective

equipment, and standardized handling procedures to minimize exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for handling this powdered substance is a certified chemical

fume hood. This is not merely a suggestion but a critical safety measure. The rationale is to

maintain a controlled airflow that directs any generated dust away from the operator's breathing

zone, directly mitigating the respiratory irritation hazard (H335).[3][8] Furthermore, all

workstations should be equipped with readily accessible eyewash stations and safety showers.

[11]

Personal Protective Equipment (PPE): The Operator's
Barrier
Proper PPE provides a direct barrier against the chemical's irritant properties. The selection of

PPE should be deliberate and based on the specific GHS hazards.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical safety goggles or a

face shield.

Standard safety glasses are

insufficient. Goggles provide a

seal around the eyes,

preventing airborne particles

from causing serious irritation

(H319).[9][11]

Skin Protection Nitrile gloves and a lab coat.

Gloves prevent direct contact

with the skin, mitigating the

H315 hazard.[2][8] Always

inspect gloves for integrity

before use and practice proper

removal techniques to avoid

contaminating the skin. A lab

coat protects against incidental

contact.[12]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Required when engineering

controls are insufficient or

during tasks with high potential

for dust generation (e.g.,

cleaning spills). This directly

addresses the H335 inhalation

hazard.[5]

Experimental Protocol: Safe Weighing and Handling
Workflow
The following protocol is a self-validating system designed to minimize exposure during a

common laboratory task.

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood sash is at the appropriate height. Decontaminate the work surface.
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Staging: Place the chemical container, a weigh boat, and necessary utensils within the fume

hood.

Dispensing: Open the container inside the hood. Use a spatula to carefully transfer the

required amount of (R)-(+)-1,2-Diaminopropane dihydrochloride to the weigh boat. Avoid

any actions that could create dust clouds, such as dropping or rapid movements.

Closure: Securely close the primary container immediately after dispensing. This is crucial as

the compound can be hygroscopic (absorbs moisture from the air).[9]

Transport: If the weighed material needs to be moved, cover the weigh boat.

Cleanup: Wipe down the spatula and work surface with a damp cloth. Dispose of all

contaminated materials (gloves, weigh boat, wipes) in a designated, sealed hazardous waste

container.[8]

De-gowning: Remove PPE in the correct order (gloves first), and wash hands thoroughly

with soap and water after handling.[10][12]
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Don PPE

2. Verify Fume Hood

3. Decontaminate Surface

4. Dispense Chemical

5. Securely Close Container

6. Transport Covered Sample

7. Dispose of Waste

8. Remove PPE & Wash Hands

Click to download full resolution via product page

Safe Weighing and Handling Workflow
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Section 4: Emergency Response and First-Aid
Procedures
In the event of an accidental exposure, a rapid and correct response is critical. All personnel

should be familiar with these procedures before beginning work.

Exposure Occurs

Inhalation Skin Contact Eye Contact

Move to Fresh Air.
If breathing is difficult, give oxygen.

Wash with plenty of water for 15 min.
Remove contaminated clothing.

Rinse with water for several minutes.
Remove contact lenses if possible.

Seek Medical Attention
(If irritation persists or symptoms develop)

Click to download full resolution via product page

Emergency First-Aid Workflow

If Inhaled (H335): Immediately remove the person to fresh air and keep them comfortable for

breathing.[8] If breathing is difficult, administer oxygen. If symptoms like coughing or

shortness of breath persist, seek medical attention.[8][10]

If on Skin (H315): Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[3] Remove any contaminated clothing and wash it before reuse.[8] If skin

irritation occurs or persists, seek medical advice.[8]
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If in Eyes (H319): Immediately rinse the eyes cautiously with water for several minutes.[3][8]

If contact lenses are present, remove them if it is easy to do so and continue rinsing.[8]

Persistent irritation requires immediate medical attention from a physician.[3][10]

If Swallowed: Do NOT induce vomiting.[11][12] If the person is conscious, rinse their mouth

with water and have them drink plenty of water.[10] Seek immediate medical attention.

Section 5: Stability and Reactivity Profile
Understanding a chemical's stability is key to safe storage and preventing hazardous reactions.

Chemical Stability: The dihydrochloride salt is stable under recommended storage conditions

(cool, dry, tightly sealed).[9]

Conditions to Avoid: The primary condition to avoid is exposure to moisture, as the material

is hygroscopic.[9] High temperatures should also be avoided.

Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to

vigorous, exothermic reactions.[3][9]

Hazardous Decomposition Products: When subjected to fire, this compound may

decompose to produce toxic and irritating fumes, including nitrogen oxides (NOx), carbon

oxides (CO, CO₂), and hydrogen chloride gas.[3][10][11]

Section 6: Toxicological Profile
The toxicological data for (R)-(+)-1,2-Diaminopropane dihydrochloride is consistent with its

classification as an irritant.

Acute Effects: The main health effects from a single, short-term exposure are irritation to the

skin, eyes, and respiratory system.[5][8]

Chronic Effects: No specific information was found regarding the chronic effects or

carcinogenicity of the dihydrochloride salt.[9] It is good practice to minimize exposure to all

chemicals, even in the absence of specific data.

Toxicity Data: Specific LD50 or LC50 data for the dihydrochloride salt are not readily

available. The related free base (1,2-Diaminopropane, CAS 78-90-0) has a dermal LD50
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(Rabbit) of 435 mg/kg, indicating significant toxicity upon skin absorption.[3] While the salt

form may have a different toxicological profile, this data underscores the importance of

preventing skin contact.

Conclusion
(R)-(+)-1,2-Diaminopropane dihydrochloride is a compound with a well-defined, manageable

hazard profile. It is not flammable or corrosive but is a skin, eye, and respiratory irritant. The

key to its safe use lies in a disciplined approach to laboratory practice: consistent use of

engineering controls like fume hoods, diligent application of appropriate PPE, and adherence to

established safe handling protocols. By understanding the "why" behind these safety

measures, researchers can confidently leverage this important chemical building block while

ensuring a safe laboratory environment for themselves and their colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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